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Abstract

Sulfakinin (SK) is a neuropeptide that plays a crucial and evolutionarily conserved role in the
regulation of feeding behavior across a wide range of invertebrate species. Functionally
analogous to the vertebrate satiety hormone cholecystokinin (CCK), SK acts as a key
anorexigenic signal, inducing a state of satiety and leading to the cessation of food intake. This
technical guide provides an in-depth overview of the core functions of SK in feeding regulation,
detailing the underlying signaling pathways, summarizing quantitative experimental data, and
outlining the methodologies used to elucidate these functions. The information presented is
intended to serve as a comprehensive resource for researchers in neurobiology, entomology,
and pharmacology, as well as for professionals involved in the development of novel pest
control strategies and therapeutic agents targeting feeding-related disorders.

Introduction

The regulation of feeding is a fundamental biological process essential for survival, and it is
controlled by a complex interplay of hormonal and neuronal signals. In invertebrates, the
sulfakinin (SK) signaling system has emerged as a critical regulator of satiety.[1][2][3][4][5][6]
SKs are a family of neuropeptides structurally and functionally homologous to the mammalian
gastrin/cholecystokinin (CCK) family of peptides.[2][3] The first insect SK was isolated from the
cockroach Leucophaea maderae, and subsequent research has identified SKs and their
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receptors in numerous insect species, including fruit flies, beetles, locusts, and mosquitoes.[5]

[7]

SK's primary role in feeding is to act as a satiety factor, signaling to the organism to terminate a
meal.[1][2][3][4][5][6] This function is mediated through specific G-protein coupled receptors
(GPCRs), known as sulfakinin receptors (SKRs), which are expressed in both the central and
peripheral nervous systems.[5][8] The activation of these receptors triggers intracellular
signaling cascades that ultimately lead to a reduction in food consumption. Beyond its role in
satiety, SK signaling is also implicated in other physiological processes, including the
modulation of mating behavior, aggression, and locomotion, highlighting its role as a key
coordinator of behavioral states.[2][3][9]

This guide will delve into the molecular and cellular mechanisms of SK action, present
guantitative data from key studies, and provide detailed experimental protocols to facilitate
further research in this field.

Sulfakinin Signaling Pathways

The anorexigenic effects of sulfakinin are mediated through its interaction with specific
receptors and the subsequent activation of intracellular signaling cascades. These pathways
can be broadly categorized into peripheral and central signaling mechanisms.

Peripheral Signaling: Modulation of Chemosensory
Input

A significant component of SK's action on feeding behavior occurs at the periphery, where it
modulates the sensitivity of chemosensory organs to food-related cues. In the oriental fruit fly,
Bactrocera dorsalis, SK signaling via its receptor SKR1 in the antennae plays a crucial role in
the behavioral switch between foraging and mating.[9][10] Starvation leads to an upregulation
of SKR1 in antennal neurons.[9][10] Activated SK signaling enhances the expression of odorant
receptors (ORs) that detect food volatiles while suppressing the expression of ORs that
respond to pheromones.[9] This peripheral modulation effectively makes the insect more
sensitive to food odors when hungry, promoting foraging.

Similarly, in Drosophila melanogaster, SK signaling has been shown to inhibit the sugar
receptor GR64 in the proboscis and proleg tarsi, thereby reducing food ingestion.[1] This
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indicates that SK can directly dampen the perception of gustatory cues, contributing to the
feeling of satiety.

Logical Flow of Peripheral Sulfakinin Signaling in the Antennae
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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